Cas no 2088089-54-5 (5-CHLORO-3-METHOXY-1,6-NAPHTHYRIDINE-2-CARBONITRILE)

5-CHLORO-3-METHOXY-1,6-NAPHTHYRIDINE-2-CARBONITRILE structure
2088089-54-5 structure
Product Name:5-CHLORO-3-METHOXY-1,6-NAPHTHYRIDINE-2-CARBONITRILE
CAS No:2088089-54-5
MF:C10H6ClN3O
MW:219.627140522003
CID:5707282
PubChem ID:126622101
Update Time:2023-10-15

5-CHLORO-3-METHOXY-1,6-NAPHTHYRIDINE-2-CARBONITRILE Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL18553869
    • 2088089-54-5
    • 5-CHLORO-3-METHOXY-1,6-NAPHTHYRIDINE-2-CARBONITRILE
    • 1,6-Naphthyridine-2-carbonitrile, 5-chloro-3-methoxy-
    • Inchi: 1S/C10H6ClN3O/c1-15-9-4-6-7(14-8(9)5-12)2-3-13-10(6)11/h2-4H,1H3
    • InChI Key: RMIKWOPNGRFGEG-UHFFFAOYSA-N
    • SMILES: ClC1C2=CC(=C(C#N)N=C2C=CN=1)OC

Computed Properties

  • Exact Mass: 219.0199395g/mol
  • Monoisotopic Mass: 219.0199395g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 58.8Ų

Experimental Properties

  • Density: 1.43±0.1 g/cm3(Predicted)
  • Boiling Point: 445.2±40.0 °C(Predicted)
  • pka: -0.77±0.30(Predicted)

5-CHLORO-3-METHOXY-1,6-NAPHTHYRIDINE-2-CARBONITRILE Related Literature

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